Cas no 886913-86-6 (2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide)

2-Hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide is a specialized heterocyclic compound featuring a pyridopyrimidine core with a carboxamide substituent. Its structural complexity, including the hydroxy and methoxypropyl groups, contributes to its potential as an intermediate in pharmaceutical and agrochemical synthesis. The compound's rigid fused-ring system and polar functional groups may enhance binding affinity in target interactions, making it valuable for drug discovery applications. Its stability under standard conditions and solubility in common organic solvents facilitate further derivatization. This molecule is of interest for researchers exploring kinase inhibitors or antimicrobial agents due to its scaffold's resemblance to bioactive pyrimidine derivatives.

2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide structure

886913-86-6 structure

Product Name:2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

CAS No:886913-86-6

MF:C₁₄H₁₇N₃O₄

MW:291.302483320236

CID:5477468

Update Time:2025-05-20

2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- MHTDTVAAKOXIFK-UHFFFAOYSA-N
- 2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide
- Inchi： 1S/C14H17N3O4/c1-8-5-4-6-17-11(8)16-13(19)10(14(17)20)12(18)15-9(2)7-21-3/h4-6,9,20H,7H2,1-3H3,(H,15,18)
- InChI Key： LBOPZBRNVHPVNU-UHFFFAOYSA-N
- SMILES： C12C(C)=CC=CN1C(O)=C(C(NC(C)COC)=O)C(=O)N=2

2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2622-0016-2μmol	2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide	886913-86-6	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2622-0016-5μmol	2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide	886913-86-6	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2622-0016-10μmol	2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide	886913-86-6	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2622-0016-20μmol	2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide	886913-86-6	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2622-0016-1mg	2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide	886913-86-6	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2622-0016-2mg	2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide	886913-86-6	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2622-0016-3mg	2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide	886913-86-6	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2622-0016-4mg	2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide	886913-86-6	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2622-0016-5mg	2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide	886913-86-6	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2622-0016-10mg	2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide	886913-86-6	90%+	10mg	$118.5	2023-05-16

2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
4. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
5. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300

Additional information on 2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

Research Brief on 2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS: 886913-86-6)

Recent studies on 2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS: 886913-86-6) have highlighted its potential as a promising candidate in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridopyrimidine scaffold, has garnered attention due to its diverse biological activities and therapeutic potential. The following brief synthesizes the latest findings, focusing on its synthesis, mechanism of action, and applications in drug discovery.

The compound's molecular structure, featuring a pyrido[1,2-a]pyrimidine core with a hydroxy and methoxypropan-2-yl carboxamide substituent, has been a focal point in recent synthetic chemistry efforts. Researchers have optimized multi-step synthetic routes to improve yield and purity, with particular emphasis on the cyclization and functionalization steps. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound.

Pharmacological investigations have revealed that 886913-86-6 exhibits significant inhibitory activity against several kinase targets, particularly those involved in inflammatory and oncogenic pathways. In vitro studies demonstrate its ability to modulate key signaling cascades, such as the MAPK and PI3K/AKT pathways, at nanomolar concentrations. These findings suggest its potential as a lead compound for developing novel kinase inhibitors with improved selectivity and reduced off-target effects.

Recent preclinical evaluations have further explored the compound's pharmacokinetic properties and therapeutic efficacy. Animal models of inflammatory diseases and certain cancers have shown promising results, with the compound demonstrating favorable bioavailability and tissue distribution profiles. Notably, its metabolic stability and low cytotoxicity in normal cell lines enhance its appeal as a drug candidate. However, challenges remain in optimizing its solubility and overcoming potential drug-drug interactions.

Ongoing research is investigating structural analogs of 886913-86-6 to enhance its pharmacological properties. Computational modeling and structure-activity relationship (SAR) studies are being employed to identify key molecular interactions and guide rational drug design. These efforts aim to develop next-generation derivatives with improved target affinity and reduced side effects, potentially expanding its therapeutic applications.

In conclusion, 2-hydroxy-N-(1-methoxypropan-2-yl)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide represents a compelling case study in modern drug discovery. Its unique chemical structure and promising biological activities position it as a valuable scaffold for developing novel therapeutics. Future research directions include comprehensive toxicological assessments and translational studies to evaluate its clinical potential. The compound serves as a testament to the continued importance of heterocyclic chemistry in addressing unmet medical needs.